Cas no 869222-70-8 (5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine)

• Product Name: 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine
• CAS No: 869222-70-8
• MF: C₂₀H₂₇F₃N₄O₈
• MW: 508.445595979691
• CID: 1859293
• Update Time: 2026-04-28

5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine Chemical and Physical Properties

Names and Identifiers

• 5-[3-OXO-3-[[6-[TRIFLUORACETYLAMINO]HEXYL]AMINO]-1-PROPENYL]URIDINE
• 5-[N-(6-(TRIFLUORACETAMIDO)HEXYL)-(E)-ACRYLAMIDO]URIDINE
• 5-[N-(6-(TRIFLUORACETAMIDO)HEXYL)-3-(E)-ACRYLAMIDO]URIDINE
• 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine

Computed Properties

• Exact Mass: 508.17800

Experimental Properties

• PSA: 182.98000
• LogP: -0.70180

Additional information on 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine

Recent Advances in the Study of 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine (CAS: 869222-70-8)

The compound 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine (CAS: 869222-70-8) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This modified uridine derivative, featuring a trifluoroacetamidohexyl linker and an acrylamide moiety, has shown promising applications in nucleic acid modification, targeted drug delivery, and bioconjugation strategies. Recent studies have focused on its unique chemical properties that enable selective reactivity with biological nucleophiles, making it particularly valuable for probe development and therapeutic applications.

Structural analysis reveals that the acrylamide group at the 5-position of uridine provides an electrophilic center capable of Michael addition reactions with thiol groups under physiological conditions. This characteristic has been exploited in several innovative applications, including the development of activity-based protein profiling (ABPP) probes and site-specific RNA labeling techniques. The trifluoroacetamidohexyl linker enhances solubility in aqueous buffers while maintaining compatibility with organic solvents, a feature that has proven crucial for its utility in diverse experimental systems.

Recent pharmacological investigations have demonstrated that 869222-70-8 can serve as a versatile scaffold for developing nucleotide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into antisense oligonucleotides, where it improved cellular uptake and target binding affinity. The compound's ability to form stable covalent adducts with target proteins has also been leveraged in the design of irreversible inhibitors for RNA-modifying enzymes, opening new avenues for antiviral and anticancer drug development.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine and its derivatives. A recent breakthrough published in Organic Letters (2024) described a streamlined synthetic route that achieves 78% overall yield through optimized protecting group strategies and palladium-catalyzed coupling reactions. These advances have significantly improved the accessibility of this compound for research purposes while reducing production costs.

Emerging applications in chemical biology have further expanded the utility of 869222-70-8. Researchers at MIT recently reported its use in developing fluorescent probes for real-time monitoring of RNA-protein interactions in live cells (Nature Chemical Biology, 2024). The compound's selective reactivity with cysteine residues in RNA-binding proteins enabled the creation of highly specific imaging tools that provide unprecedented spatial and temporal resolution in studying nucleic acid dynamics.

Safety and toxicity profiling of 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine have progressed significantly in the past year. Comprehensive in vitro studies using hepatocyte and renal cell models indicate favorable metabolic stability and minimal cytotoxicity at concentrations up to 100 μM. However, researchers caution that the acrylamide moiety may require structural modification for certain therapeutic applications to prevent potential off-target effects. Ongoing structure-activity relationship studies aim to optimize the balance between reactivity and selectivity for clinical translation.

The future research directions for this compound appear particularly promising in the field of targeted cancer therapies. Preliminary data presented at the 2024 AACR Annual Meeting demonstrated its potential in developing antibody-drug conjugates (ADCs) that specifically deliver cytotoxic payloads to tumor cells expressing particular RNA-binding proteins. This approach combines the compound's selective reactivity with the precision of antibody targeting, potentially addressing current limitations in ADC technology related to linker stability and payload release.

In conclusion, 5-N-(6-(Trifluoracetamido)hexyl)-(E)-acrylamidouridine (869222-70-8) represents a versatile chemical tool with expanding applications in drug discovery, chemical biology, and diagnostic development. The recent advances in its synthesis, characterization, and application underscore its growing importance in biomedical research. As understanding of its reactivity profile and biological interactions deepens, this compound is poised to enable significant breakthroughs in nucleotide-based therapeutics and molecular probe technologies.